Cas no 1806793-79-2 (3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol)

• Product Name: 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol
• CAS No: 1806793-79-2
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4810700
• Update Time: 2025-05-24

3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol

• Inchi： 1S/C7H7F2N3O3/c8-6(9)5-4(10)1-3(2-13)7(11-5)12(14)15/h1,6,13H,2,10H2
• InChI Key： LXMALUSQGGPQHT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CO)=C([N+](=O)[O-])N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.1
• Topological Polar Surface Area: 105

Additional information on 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol

3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol: A Comprehensive Overview

3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol, also known by its CAS registry number CAS No. 1806793-79-2, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and chemical synthesis.

The molecular structure of 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol is characterized by a pyridine ring with multiple substituents. The presence of an amino group (-NH₂) at position 3, a difluoromethyl group (-CHF₂) at position 2, a nitro group (-NO₂) at position 6, and a hydroxymethyl group (-CH₂OH) at position 5 introduces significant electronic and steric effects. These functional groups not only influence the compound's physical and chemical properties but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of pyridine derivatives as building blocks for the development of novel pharmaceutical agents. The combination of electron-donating and electron-withdrawing groups in 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol makes it an attractive candidate for exploring its role in enzyme inhibition, receptor binding, and other pharmacological activities. For instance, researchers have investigated the compound's ability to modulate kinase activity, which is a critical target in cancer therapy.

In terms of synthesis, the preparation of CAS No. 1806793-79-2 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the pyridine ring through cyclization reactions, followed by sequential introduction of the substituents using methods such as nucleophilic substitution, electrophilic substitution, and oxidation-reduction techniques. The use of fluorinated groups adds complexity to the synthesis process but also enhances the compound's stability and bioavailability.

The physical properties of 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol have been extensively studied to understand its behavior under various conditions. For example, its solubility in polar solvents has been found to be significantly influenced by the hydroxymethyl group, which enhances hydrogen bonding capabilities. Additionally, the compound exhibits moderate thermal stability, making it suitable for applications that require exposure to elevated temperatures during processing or storage.

In agricultural chemistry, this compound has shown promise as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Recent field trials have demonstrated its efficacy in controlling invasive plant species without causing significant harm to surrounding ecosystems. Furthermore, its selective toxicity profiles suggest that it could be developed into a safer alternative to conventional agrochemicals.

The integration of computational chemistry techniques has greatly advanced our understanding of CAS No. 1806793-79-2's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure, which is critical for predicting its reactivity in different chemical environments. These computational studies have also facilitated the design of analogs with improved pharmacokinetic properties, paving the way for future therapeutic applications.

In conclusion, 3-Amino-2-(difluoromethyl)-6-nitropyridine-5-methanol, or CAS No. 1806793-79-2, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials development, and sustainable agriculture. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.